Cas no 1512512-17-2 (3-fluoro-5-(2-methoxyethoxy)aniline)

• Product Name: 3-fluoro-5-(2-methoxyethoxy)aniline
• CAS No: 1512512-17-2
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 6032167
• PubChem ID: 80751836
• Update Time: 2025-06-13

3-fluoro-5-(2-methoxyethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(2-methoxyethoxy)aniline
• AKOS019319809
• 1512512-17-2
• EN300-1294786

• Inchi： 1S/C9H12FNO2/c1-12-2-3-13-9-5-7(10)4-8(11)6-9/h4-6H,2-3,11H2,1H3
• InChI Key： XCVYCTLRTMVNMO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)OCCOC)N

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-fluoro-5-(2-methoxyethoxy)aniline

Recent Advances in the Application of 3-Fluoro-5-(2-methoxyethoxy)aniline (CAS: 1512512-17-2) in Chemical Biology and Pharmaceutical Research

The compound 3-fluoro-5-(2-methoxyethoxy)aniline (CAS: 1512512-17-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This research briefing provides a comprehensive overview of the latest scientific advancements involving this compound, highlighting its chemical properties, synthetic applications, and potential therapeutic implications.

Recent studies have demonstrated the versatility of 3-fluoro-5-(2-methoxyethoxy)aniline as a building block in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry reported its successful incorporation into a series of kinase inhibitors, where the fluorine atom and methoxyethoxy side chain were found to significantly enhance binding affinity and selectivity. The compound's unique electronic properties, conferred by the fluorine substituent, appear to play a crucial role in modulating biological activity through subtle changes in molecular interactions.

In pharmaceutical development, researchers have utilized 1512512-17-2 as a precursor for the synthesis of positron emission tomography (PET) tracers. A recent study published in ACS Medicinal Chemistry Letters (2024) described its radiolabeling with fluorine-18, yielding a promising imaging agent for neurological disorders. The methoxyethoxy group was particularly valuable in this application, as it improved the compound's blood-brain barrier penetration while maintaining metabolic stability.

The compound's safety profile and synthetic accessibility have also been subjects of recent investigation. A 2024 toxicological assessment published in Chemical Research in Toxicology reported favorable preliminary results, with the compound showing good stability under physiological conditions and acceptable cytotoxicity profiles in vitro. These findings support its continued development as a pharmaceutical intermediate.

Looking forward, several research groups are exploring the potential of 3-fluoro-5-(2-methoxyethoxy)aniline derivatives in addressing challenging therapeutic targets. Current investigations focus on its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, where its structural features may offer advantages in linker design and target engagement. The compound's dual functionality (amine group for conjugation and fluorine for modulation of electronic properties) makes it particularly valuable in these emerging therapeutic modalities.

In conclusion, 3-fluoro-5-(2-methoxyethoxy)aniline (1512512-17-2) represents a versatile and promising chemical entity in contemporary drug discovery and development. Its unique structural features continue to inspire innovative applications across multiple therapeutic areas, from oncology to neuroscience. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals and diagnostic tools.